Cas no 1780361-96-7 (2-1-(3-bromo-5-methylphenyl)cyclopropylacetic acid)
2-1-(3-bromo-5-methylphenyl)cyclopropylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-1-(3-bromo-5-methylphenyl)cyclopropylacetic acid
- 1780361-96-7
- EN300-1921690
- 2-[1-(3-bromo-5-methylphenyl)cyclopropyl]acetic acid
-
- Inchi: 1S/C12H13BrO2/c1-8-4-9(6-10(13)5-8)12(2-3-12)7-11(14)15/h4-6H,2-3,7H2,1H3,(H,14,15)
- InChI Key: APYKIFFYNSFWQK-UHFFFAOYSA-N
- SMILES: BrC1C=C(C)C=C(C=1)C1(CC(=O)O)CC1
Computed Properties
- Exact Mass: 268.00989g/mol
- Monoisotopic Mass: 268.00989g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 37.3Ų
2-1-(3-bromo-5-methylphenyl)cyclopropylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1921690-0.05g |
2-[1-(3-bromo-5-methylphenyl)cyclopropyl]acetic acid |
1780361-96-7 | 0.05g |
$827.0 | 2023-09-17 | ||
| Enamine | EN300-1921690-0.1g |
2-[1-(3-bromo-5-methylphenyl)cyclopropyl]acetic acid |
1780361-96-7 | 0.1g |
$867.0 | 2023-09-17 | ||
| Enamine | EN300-1921690-0.25g |
2-[1-(3-bromo-5-methylphenyl)cyclopropyl]acetic acid |
1780361-96-7 | 0.25g |
$906.0 | 2023-09-17 | ||
| Enamine | EN300-1921690-0.5g |
2-[1-(3-bromo-5-methylphenyl)cyclopropyl]acetic acid |
1780361-96-7 | 0.5g |
$946.0 | 2023-09-17 | ||
| Enamine | EN300-1921690-1.0g |
2-[1-(3-bromo-5-methylphenyl)cyclopropyl]acetic acid |
1780361-96-7 | 1g |
$1371.0 | 2023-05-31 | ||
| Enamine | EN300-1921690-2.5g |
2-[1-(3-bromo-5-methylphenyl)cyclopropyl]acetic acid |
1780361-96-7 | 2.5g |
$1931.0 | 2023-09-17 | ||
| Enamine | EN300-1921690-5.0g |
2-[1-(3-bromo-5-methylphenyl)cyclopropyl]acetic acid |
1780361-96-7 | 5g |
$3977.0 | 2023-05-31 | ||
| Enamine | EN300-1921690-10.0g |
2-[1-(3-bromo-5-methylphenyl)cyclopropyl]acetic acid |
1780361-96-7 | 10g |
$5897.0 | 2023-05-31 | ||
| Enamine | EN300-1921690-1g |
2-[1-(3-bromo-5-methylphenyl)cyclopropyl]acetic acid |
1780361-96-7 | 1g |
$986.0 | 2023-09-17 | ||
| Enamine | EN300-1921690-5g |
2-[1-(3-bromo-5-methylphenyl)cyclopropyl]acetic acid |
1780361-96-7 | 5g |
$2858.0 | 2023-09-17 |
2-1-(3-bromo-5-methylphenyl)cyclopropylacetic acid Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 2-1-(3-bromo-5-methylphenyl)cyclopropylacetic acid
Introduction to 2-1-(3-bromo-5-methylphenyl)cyclopropylacetic acid (CAS No. 1780361-96-7)
2-1-(3-bromo-5-methylphenyl)cyclopropylacetic acid, identified by the CAS number 1780361-96-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropylacetic acid core, which is appended with a phenyl ring substituted at the 3rd and 5th positions with bromine and methyl groups, respectively. The unique structural features of this molecule make it a promising candidate for further investigation in drug discovery and development.
The cyclopropylacetic acid moiety is particularly noteworthy due to its potential biological activity. Cyclopropane-containing compounds are known for their ability to disrupt enzyme active sites or interact with biological targets in novel ways, often leading to potent pharmacological effects. In the case of 2-1-(3-bromo-5-methylphenyl)cyclopropylacetic acid, the presence of the bromo and methyl substituents on the phenyl ring may further modulate its reactivity and binding affinity, making it an intriguing subject for structural-activity relationship (SAR) studies.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. The 3-bromo-5-methylphenyl substituent, in particular, is expected to play a crucial role in determining the compound's interactions with biological targets. For instance, bromine atoms are often involved in hydrogen bonding or π-stacking interactions, while methyl groups can influence hydrophobicity and overall shape complementarity. These features could be exploited to design molecules with enhanced selectivity and efficacy.
In the context of drug discovery, 2-1-(3-bromo-5-methylphenyl)cyclopropylacetic acid has been explored as a potential scaffold for developing novel therapeutic agents. The cyclopropylacetic acid core is structurally related to nonsteroidal anti-inflammatory drugs (NSAIDs), but with additional functional groups that may broaden its therapeutic spectrum. Preliminary studies suggest that this compound may exhibit anti-inflammatory, analgesic, or even anticancer properties, depending on its interactions with specific enzymes or receptors.
The synthesis of 2-1-(3-bromo-5-methylphenyl)cyclopropylacetic acid presents unique challenges due to the delicate nature of the cyclopropyl ring and the presence of multiple substituents. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions or organometallic chemistry, are often employed to construct this complex framework efficiently. The bromination and methylation steps are critical and require precise control to ensure high regioselectivity and yield.
From a medicinal chemistry perspective, understanding the metabolic stability and pharmacokinetic properties of 2-1-(3-bromo-5-methylphenyl)cyclopropylacetic acid is essential for its translation into clinical applications. In vitro studies have been conducted to assess its degradation pathways under various physiological conditions, providing insights into potential side effects or drug-drug interactions. Additionally, pharmacokinetic modeling has helped predict how this compound might be absorbed, distributed, metabolized, and excreted by the body.
The role of computational tools in optimizing 2-1-(3-bromo-5-methylphenyl)cyclopropylacetic acid cannot be overstated. Molecular dynamics simulations have been used to study its conformational flexibility, while quantum mechanical calculations have provided detailed insights into its electronic structure. These computational approaches have complemented experimental data, allowing researchers to refine their understanding of how this molecule behaves both in vitro and in vivo.
Recent publications highlight several innovative applications of derivatives related to cyclopropylacetic acids in treating neurological disorders. For example, modifications at the phenyl ring have been shown to enhance blood-brain barrier penetration, making such compounds more suitable for central nervous system (CNS) therapies. The unique structural features of 2-1-(3-bromo-5-methylphenyl)cyclopropylacetic acid, including its rigid cyclopropyl ring and electron-withdrawing bromine substituent, may contribute to its ability to cross this barrier effectively.
In conclusion,2-1-(3-bromo-5-methylphenyl)cyclopropylacetic acid (CAS No. 1780361-96-7) represents a fascinating molecule with significant potential in pharmaceutical research. Its complex structure offers opportunities for designing novel therapeutic agents with tailored biological activities. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.
1780361-96-7 (2-1-(3-bromo-5-methylphenyl)cyclopropylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)